Cas no 1260909-88-3 (N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1260909-88-3
• MF: C₂₀H₂₃N₃O₂S₂
• MW: 401.545521974564
• CID: 5321016
• Update Time: 2025-05-30

N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• STL076397
• N-butan-2-yl-2-[3-(2,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• N-(sec-butyl)-2-((3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• Inchi： 1S/C20H23N3O2S2/c1-5-14(4)21-17(24)11-27-20-22-15-8-9-26-18(15)19(25)23(20)16-7-6-12(2)10-13(16)3/h6-10,14H,5,11H2,1-4H3,(H,21,24)
• InChI Key： PZMYYRFWGVTUFY-UHFFFAOYSA-N
• SMILES： S(CC(NC(C)CC)=O)C1=NC2C=CSC=2C(N1C1C=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 598
• XLogP3: 4.8
• Topological Polar Surface Area: 115

Additional information on N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Introduction to N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 1260909-88-3)

N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1260909-88-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide incorporates several key pharmacophoric elements that are known to interact with biological targets. Specifically, the presence of a thiophene ring system combined with a pyrimidine core creates a scaffold that is conducive to binding with enzymes and receptors involved in various metabolic pathways. This structural design has been strategically optimized to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential interactions of this compound with biological targets with greater accuracy. The use of high-throughput screening techniques has further accelerated the discovery process, enabling the identification of novel pharmacological activities. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression, making it a promising candidate for further development as an anticancer agent.

In addition to its potential applications in oncology, N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide has shown promise in preclinical studies related to inflammatory diseases and neurodegenerative disorders. The sulfanyl group within its structure is particularly noteworthy, as it has been shown to modulate the activity of various inflammatory mediators. This suggests that the compound may have therapeutic benefits in conditions such as rheumatoid arthritis and Alzheimer's disease.

The synthesis of N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in achieving enantiopure products, which is crucial for pharmaceutical applications where stereochemistry plays a critical role.

Current research is focused on exploring the pharmacokinetic properties of this compound to optimize its bioavailability and therapeutic efficacy. Pharmacokinetic studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are essential for designing effective dosing regimens and minimizing potential side effects. Additionally, toxicological studies are being conducted to assess the safety profile of the compound before it can be advanced into clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has significantly enhanced the efficiency of identifying promising candidates like N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide. These algorithms can analyze large datasets and predict the biological activity of compounds based on their structural features. This approach has led to the identification of novel molecular targets and has expedited the development of new therapeutic agents.

The future prospects for N-(butan-2-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide are promising given its unique structural features and demonstrated biological activities. Further research is warranted to fully elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound from preclinical development to clinical application.